Cas no 1018648-27-5 (1-(2,5-dimethoxyphenyl)propan-1-amine)

• Product Name: 1-(2,5-dimethoxyphenyl)propan-1-amine
• CAS No: 1018648-27-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD10032950
• CID: 5156266
• PubChem ID: 43197202
• Update Time: 2026-03-04

1-(2,5-dimethoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, α-ethyl-2,5-dimethoxy-
• 1-(2,5-dimethoxyphenyl)propan-1-amine

• MDL： MFCD10032950
• Inchi： 1S/C11H17NO2/c1-4-10(12)9-7-8(13-2)5-6-11(9)14-3/h5-7,10H,4,12H2,1-3H3
• InChI Key： NSOXLVZWGDWPBU-UHFFFAOYSA-N
• SMILES： C(C1C=C(OC)C=CC=1OC)(N)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 1-(2,5-dimethoxyphenyl)propan-1-amine

1-(2,5-Dimethoxyphenyl)Propan-1-Amine: A Comprehensive Overview

1-(2,5-Dimethoxyphenyl)Propan-1-Amine, also known by its CAS number 1018648-27-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propanamine group with a 2,5-dimethoxyphenyl moiety. The structure of this compound plays a pivotal role in its biological activity and synthetic applications.

The synthesis of 1-(2,5-Dimethoxyphenyl)Propan-1-Amine involves a series of well-established organic reactions. The starting material typically includes a substituted benzene ring with methoxy groups at the 2 and 5 positions. The introduction of the propanamine group is achieved through nucleophilic substitution or reductive amination, depending on the specific synthetic pathway. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis of this compound more accessible for research and industrial applications.

One of the most intriguing aspects of 1-(2,5-Dimethoxyphenyl)Propan-1-Amine is its potential as a drug candidate. Preclinical studies have demonstrated that this compound exhibits moderate to high bioavailability, which is crucial for its effectiveness as an oral medication. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in the treatment of central nervous system disorders. Recent research has focused on optimizing the pharmacokinetic properties of this compound to enhance its therapeutic index.

The biological activity of 1-(2,5-Dimethoxyphenyl)Propan-1-Amine is closely tied to its ability to interact with specific molecular targets. For instance, studies have shown that this compound can modulate the activity of certain G-protein coupled receptors (GPCRs), which are implicated in various physiological processes. The selectivity of this compound for specific receptor subtypes is an area of active investigation, as it holds promise for the development of targeted therapies with reduced off-target effects.

In addition to its pharmacological applications, 1-(2,5-Dimethoxyphenyl)Propan-1-Amine has also found use in materials science. Its unique structure allows it to serve as a building block for constructing more complex molecules with tailored physical and chemical properties. For example, researchers have explored its use in the synthesis of advanced polymers and self-assembling materials. These applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

From an environmental perspective, understanding the toxicological profile and degradation pathways of 1-(2,5-Dimethoxyphenyl)Propan-1-Amine is essential for ensuring its safe use and disposal. Recent studies have employed advanced analytical techniques to assess its potential impact on aquatic ecosystems. These findings underscore the importance of responsible chemical management practices in modern drug development.

In conclusion, 1-(2,5-Dimethoxyphenyl)Propan-1-Amine (CAS No: 1018648-27-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a valuable tool for addressing complex challenges in medicine and materials science. As ongoing studies continue to unravel its full potential, this compound remains at the forefront of innovative scientific exploration.